Cas no 2090144-81-1 (5-Azaspiro[2.3]hexane-1-carbonitrile)
5-Azaspiro[2.3]hexane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-7155237
- 5-Azaspiro[2.3]hexane-1-carbonitrile
- 2090144-81-1
-
- Inchi: 1S/C6H8N2/c7-2-5-1-6(5)3-8-4-6/h5,8H,1,3-4H2
- InChI Key: ZVGANRDNIJZYNT-UHFFFAOYSA-N
- SMILES: N1CC2(C1)CC2C#N
Computed Properties
- Exact Mass: 108.068748264g/mol
- Monoisotopic Mass: 108.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 35.8Ų
5-Azaspiro[2.3]hexane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7155237-0.05g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 0.05g |
$1140.0 | 2023-06-01 | ||
| Enamine | EN300-7155237-0.1g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 0.1g |
$1195.0 | 2023-06-01 | ||
| Enamine | EN300-7155237-0.25g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 0.25g |
$1249.0 | 2023-06-01 | ||
| Enamine | EN300-7155237-0.5g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 0.5g |
$1302.0 | 2023-06-01 | ||
| Enamine | EN300-7155237-1.0g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 1g |
$1357.0 | 2023-06-01 | ||
| Enamine | EN300-7155237-2.5g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 2.5g |
$2660.0 | 2023-06-01 | ||
| Enamine | EN300-7155237-5.0g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 5g |
$3935.0 | 2023-06-01 | ||
| Enamine | EN300-7155237-10.0g |
5-azaspiro[2.3]hexane-1-carbonitrile |
2090144-81-1 | 10g |
$5837.0 | 2023-06-01 |
5-Azaspiro[2.3]hexane-1-carbonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 5-Azaspiro[2.3]hexane-1-carbonitrile
Introduction to 5-Azaspiro[2.3]hexane-1-carbonitrile (CAS No. 2090144-81-1)
5-Azaspiro[2.3]hexane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2090144-81-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative features a unique structural framework, combining a six-membered azacycloalkane ring with a nitrile functional group, which makes it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 5-Azaspiro[2.3]hexane-1-carbonitrile consists of a spiro carbon linking two distinct rings: an azacyclohexane ring and a cyclohexene ring. The presence of the nitrile group at the 1-position introduces polarity and reactivity, making it an interesting scaffold for chemical modifications and biological evaluations. This compound’s stereochemistry and electronic properties are particularly relevant for designing molecules with specific interactions with biological targets.
In recent years, spirocyclic compounds have been extensively studied due to their potential advantages over traditional linear molecules, such as enhanced binding affinity, improved pharmacokinetic profiles, and reduced metabolic degradation. Among these, 5-Azaspiro[2.3]hexane-1-carbonitrile has emerged as a versatile intermediate in the synthesis of various pharmacologically active agents. Its unique structural motif allows for diverse functionalization strategies, enabling the development of novel therapeutic entities targeting different disease pathways.
One of the most compelling aspects of 5-Azaspiro[2.3]hexane-1-carbonitrile is its applicability in the design of small-molecule inhibitors for enzymes involved in critical biological processes. For instance, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer progression and inflammatory diseases. The nitrile group serves as a handle for further derivatization, allowing chemists to fine-tune the physicochemical properties of the resulting analogs.
The synthesis of 5-Azaspiro[2.3]hexane-1-carbonitrile involves multi-step organic transformations, including cyclization reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity in its preparation. These synthetic approaches not only highlight the synthetic versatility of this scaffold but also underscore its potential as a building block for complex drug molecules.
Recent advancements in computational chemistry have further accelerated the exploration of 5-Azaspiro[2.3]hexane-1-carbonitrile derivatives. Molecular modeling studies have been conducted to predict binding modes and affinity profiles of this compound with target proteins. These virtual screening efforts have identified promising lead structures that warrant experimental validation through high-throughput screening (HTS) or rational drug design strategies.
The pharmacological evaluation of 5-Azaspiro[2.3]hexane-1-carbonitrile has revealed intriguing biological activities that warrant further investigation. In vitro assays have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, preclinical studies suggest that certain derivatives may exhibit neuroprotective effects, making them relevant for treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.
The chemical diversity associated with 5-Azaspiro[2.3]hexane-1-carbonitrile allows for the exploration of various drug-like properties, including solubility, permeability, and metabolic stability. By leveraging structure-activity relationship (SAR) studies, researchers can optimize these properties to enhance oral bioavailability and reduce off-target effects. The integration of biophysical techniques, such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC), has provided valuable insights into the interactions between 5-Azaspiro[2.3]hexane-1-carbonitrile derivatives and their biological targets.
The future prospects of 5-Azaspiro[2.3]hexane-1-carbonitrile in drug discovery are promising, given its unique structural features and biological potential. Ongoing research efforts are focused on expanding its chemical toolbox through innovative synthetic strategies and exploring new therapeutic applications. Collaborative initiatives between academic laboratories and pharmaceutical companies are expected to drive the development of next-generation therapeutics based on this scaffold.
In conclusion,5-Azaspiro[2.3]hexane-1-carbonitrile (CAS No. 2090144-81-1) represents a significant advancement in medicinal chemistry, offering a rich platform for innovation in drug design and development. Its structural complexity, synthetic accessibility, and biological relevance position it as a cornerstone compound in modern pharmaceutical research.
2090144-81-1 (5-Azaspiro[2.3]hexane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)